2-Chloroethyl 2-hydroxy-2-methylpropanoate

• Molecular Formula: C6H11ClO3
• Molecular Weight: 166.60 g/mol
• IUPAC Name: 2-chloroethyl 2-hydroxy-2-methylpropanoate
• InChI: InChI=1S/C6H11ClO3/c1-6(2,9)5(8)10-4-3-7/h9H,3-4H2,1-2H3
• InChI Key: FXMLKVJODZUSPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OCCCl)O

Description

2-Chloroethyl 2-hydroxy-2-methylpropanoate is a useful research compound. Its molecular formula is C6H11ClO3 and its molecular weight is 166.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloroethyl 2-hydroxy-2-methylpropionate was prepared from 2-hydroxy-2-methylpropionic acid and excess 2-chloroethanol essentially by the method described in Step 1 of Example 1: b.p. 75°-77° C./6 mm Hg; 1H NMR δ1.47 (s, 6H), δ3.18 (s, 1H), δ3.72 (t, 2H, J= 5.6 Hz), δ4.43 (t, 2H, J=5.6 Hz); 13C NMR 27.1, 41.2, 64.8, 72.1, 176.8 ppm; HRMS calcd for C5H7ClO3Tms (M-CH3) 223.0557, obsd 223.0577.